Cas no 1934481-29-4 ((5-chloro-2-iodophenyl)methanesulfonyl chloride)

• Product Name: (5-chloro-2-iodophenyl)methanesulfonyl chloride
• CAS No: 1934481-29-4
• MF: C₇H₅Cl₂IO₂S
• MW: 350.988871335983
• CID: 5192292
• PubChem ID: 130841670
• Update Time: 2025-10-06

(5-chloro-2-iodophenyl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Benzenemethanesulfonyl chloride, 5-chloro-2-iodo-
• (5-chloro-2-iodophenyl)methanesulfonyl chloride

• Inchi： 1S/C7H5Cl2IO2S/c8-6-1-2-7(10)5(3-6)4-13(9,11)12/h1-3H,4H2
• InChI Key： FHRBNNSABCKNCC-UHFFFAOYSA-N
• SMILES： C1(CS(Cl)(=O)=O)=CC(Cl)=CC=C1I

Additional information on (5-chloro-2-iodophenyl)methanesulfonyl chloride

The Comprehensive Overview of (5-chloro-2-iodophenyl)methanesulfonyl Chloride (CAS No. 1934481-29-4)

(5-chloro-2-iodophenyl)methanesulfonyl chloride is a highly specialized organic compound with the CAS registry number 1934481-29-4. This compound belongs to the class of sulfonyl chlorides, which are widely used in organic synthesis as reactive intermediates. The structure of this compound consists of a benzene ring substituted with chlorine and iodine atoms at the 5 and 2 positions, respectively, attached to a methanesulfonyl chloride group. This unique combination of functional groups makes it a valuable reagent in various chemical transformations.

The synthesis of (5-chloro-2-iodophenyl)methanesulfonyl chloride typically involves multi-step processes, often starting from the corresponding aromatic amine or phenol derivative. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. The compound's stability under various reaction conditions has been extensively studied, with findings published in leading journals such as Journal of Organic Chemistry and Chemical Communications.

In terms of applications, (5-chloro-2-iodophenyl)methanesulfonyl chloride is primarily used as an electrophilic reagent in nucleophilic substitution reactions. Its iodine and chlorine substituents provide unique electronic properties that enhance its reactivity in specific reaction conditions. For instance, the iodine atom can act as a leaving group under certain conditions, making it versatile in both substitution and elimination reactions.

Recent studies have highlighted its potential in the synthesis of bioactive molecules. Researchers at the University of California have demonstrated its utility in constructing complex heterocyclic frameworks, which are crucial in drug discovery programs targeting cancer and neurodegenerative diseases. The compound's ability to participate in cross-coupling reactions has also been explored, offering new avenues for creating advanced materials with tailored properties.

The physical properties of (5-chloro-2-iodophenyl)methanesulfonyl chloride include a high melting point and moderate solubility in common organic solvents. These characteristics make it suitable for use in both solution-phase and solid-phase synthesis techniques. Its thermal stability has been optimized through careful control during synthesis, ensuring safe handling and storage.

In conclusion, (5-chloro-2-iodophenyl)methanesulfonyl chloride (CAS No. 1934481-29-4) is a versatile and valuable compound with wide-ranging applications in organic synthesis and materials science. Ongoing research continues to uncover new methods for its synthesis and innovative uses across various industries.